Welcome to BenchChem Online Store!
中文
List
Bench Chemicals
molecular formula C8H9NO3 B572637 D-(-)-4-Hydroxyphenyl-d4-glycine CAS No. 1217854-79-9

D-(-)-4-Hydroxyphenyl-d4-glycine

Cat. No. B572637
CAS RN: 1217854-79-9
M. Wt: 171.188
InChI Key: LJCWONGJFPCTTL-WANRPFKGSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04175206

Procedure details

36.9 g of sodium glyoxylate are added to 130 ml of water, and 75 g of ammonium acetate and 60 g of phenol are added thereto under stirring. The mixture is stirred at 30° to 35° C. for 48 hours. After the reaction, the crystalline precipitates are collected by filtration under cooling, and then successively washed with water and methanol. 27.2 g of DL-p-hydroxyphenylglycine are thereby obtained as white crystals.
Name
sodium glyoxylate
Quantity
36.9 g
Type
reactant
Reaction Step One
Name
ammonium acetate
Quantity
75 g
Type
reactant
Reaction Step One
Name
phenol
Quantity
60 g
Type
reactant
Reaction Step One
Name
water
Quantity
130 mL
Type
solvent
Reaction Step One
Name
DL-p-hydroxyphenylglycine
Yield
50.4%

Identifiers

REACTION_CXSMILES
[C:1]([O-:5])(=[O:4])[CH:2]=O.[Na+].C([O-])(=O)C.[NH4+:11].[C:12]1([OH:18])[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1>O>[CH:14]1[C:15]([CH:2]([NH2:11])[C:1]([OH:5])=[O:4])=[CH:16][CH:17]=[C:12]([OH:18])[CH:13]=1 |f:0.1,2.3|

Inputs

Step One
Name
sodium glyoxylate
Quantity
36.9 g
Type
reactant
Smiles
C(C=O)(=O)[O-].[Na+]
Name
ammonium acetate
Quantity
75 g
Type
reactant
Smiles
C(C)(=O)[O-].[NH4+]
Name
phenol
Quantity
60 g
Type
reactant
Smiles
C1(=CC=CC=C1)O
Name
water
Quantity
130 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
under stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
are added
STIRRING
Type
STIRRING
Details
The mixture is stirred at 30° to 35° C. for 48 hours
Duration
48 h
CUSTOM
Type
CUSTOM
Details
After the reaction
CUSTOM
Type
CUSTOM
Details
the crystalline precipitates
FILTRATION
Type
FILTRATION
Details
are collected by filtration
TEMPERATURE
Type
TEMPERATURE
Details
under cooling
WASH
Type
WASH
Details
successively washed with water and methanol

Outcomes

Product
Name
DL-p-hydroxyphenylglycine
Type
product
Smiles
C1=CC(=CC=C1C(C(=O)O)N)O
Measurements
Type Value Analysis
AMOUNT: MASS 27.2 g
YIELD: PERCENTYIELD 50.4%
YIELD: CALCULATEDPERCENTYIELD 42.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04175206

Procedure details

36.9 g of sodium glyoxylate are added to 130 ml of water, and 75 g of ammonium acetate and 60 g of phenol are added thereto under stirring. The mixture is stirred at 30° to 35° C. for 48 hours. After the reaction, the crystalline precipitates are collected by filtration under cooling, and then successively washed with water and methanol. 27.2 g of DL-p-hydroxyphenylglycine are thereby obtained as white crystals.
Name
sodium glyoxylate
Quantity
36.9 g
Type
reactant
Reaction Step One
Name
ammonium acetate
Quantity
75 g
Type
reactant
Reaction Step One
Name
phenol
Quantity
60 g
Type
reactant
Reaction Step One
Name
water
Quantity
130 mL
Type
solvent
Reaction Step One
Name
DL-p-hydroxyphenylglycine
Yield
50.4%

Identifiers

REACTION_CXSMILES
[C:1]([O-:5])(=[O:4])[CH:2]=O.[Na+].C([O-])(=O)C.[NH4+:11].[C:12]1([OH:18])[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1>O>[CH:14]1[C:15]([CH:2]([NH2:11])[C:1]([OH:5])=[O:4])=[CH:16][CH:17]=[C:12]([OH:18])[CH:13]=1 |f:0.1,2.3|

Inputs

Step One
Name
sodium glyoxylate
Quantity
36.9 g
Type
reactant
Smiles
C(C=O)(=O)[O-].[Na+]
Name
ammonium acetate
Quantity
75 g
Type
reactant
Smiles
C(C)(=O)[O-].[NH4+]
Name
phenol
Quantity
60 g
Type
reactant
Smiles
C1(=CC=CC=C1)O
Name
water
Quantity
130 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
under stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
are added
STIRRING
Type
STIRRING
Details
The mixture is stirred at 30° to 35° C. for 48 hours
Duration
48 h
CUSTOM
Type
CUSTOM
Details
After the reaction
CUSTOM
Type
CUSTOM
Details
the crystalline precipitates
FILTRATION
Type
FILTRATION
Details
are collected by filtration
TEMPERATURE
Type
TEMPERATURE
Details
under cooling
WASH
Type
WASH
Details
successively washed with water and methanol

Outcomes

Product
Name
DL-p-hydroxyphenylglycine
Type
product
Smiles
C1=CC(=CC=C1C(C(=O)O)N)O
Measurements
Type Value Analysis
AMOUNT: MASS 27.2 g
YIELD: PERCENTYIELD 50.4%
YIELD: CALCULATEDPERCENTYIELD 42.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.